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Compound of Interest

Compound Name: RP107

Cat. No.: B1665715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound RP107,

including its structure, physicochemical properties, a proposed synthesis protocol, and detailed

experimental methodologies for its characterization as a Cyclin-Dependent Kinase (Cdk)

inhibitor and a Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) modulator.

Chemical Structure and Properties
RP107, systematically named 4-(7-butyl-5H-pyrrolo[2,3-b]pyrazin-6-yl)phenol, is a cell-

permeable pyrrolo-pyrazine compound.[1][2] Its chemical structure and key properties are

summarized below.

Table 1: Physicochemical Properties of RP107
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Property Value Source

IUPAC Name
4-(7-butyl-5H-pyrrolo[2,3-

b]pyrazin-6-yl)phenol
[1]

Molecular Formula C₁₆H₁₇N₃O [1]

Molecular Weight 267.33 g/mol [1]

CAS Number 496864-16-5 [1]

Appearance Yellow solid [2]

Chemical Class Pyrrolo-pyrazine [1][2]

Proposed Synthesis of RP107
While a specific, detailed synthesis protocol for RP107 is not readily available in the public

domain, a plausible synthetic route can be devised based on established methods for the

synthesis of analogous 6-aryl-pyrrolo[2,3-b]pyrazines. The following proposed protocol is

adapted from methodologies reported for the synthesis of similar compounds.

Proposed Reaction Scheme:
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Step 1: Suzuki Coupling

6-bromo-7-butyl-5H-pyrrolo[2,3-b]pyrazine

RP107
(4-(7-butyl-5H-pyrrolo[2,3-b]pyrazin-6-yl)phenol)

Pd(dppf)Cl₂, K₂CO₃

Dioxane/H₂O, 80°C

(4-hydroxyphenyl)boronic acid

RP107

Cdk1/Cyclin B
Cdk2/Cyclin A
Cdk2/Cyclin E

Cdk5/p25

Inhibition Cell Cycle ProgressionPromotes

G₁/S Transition

G₂/M Transition
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Assay Preparation

Kinase Reaction

Signal Detection

Prepare serial dilution of RP107

Add RP107 and enzyme/substrate to plate

Prepare Cdk enzyme and substrate solution

Initiate reaction with ATP

Incubate at 30°C

Stop reaction and deplete ATP

Add detection reagent to generate luminescence

Measure luminescence
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Cell Culture and Treatment

Ussing Chamber Setup

Electrophysiological Measurement

Culture epithelial cells on permeable supports

Treat cells with RP107 or vehicle

Mount cell monolayer in Ussing chamber

Equilibrate with Ringer's solution

Measure baseline short-circuit current (Isc)

Add forskolin to activate CFTR

Add CFTR inhibitor to confirm specificity

Record changes in Isc

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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